Cas no 109346-98-7 (3-(2-Oxoethyl)benzonitrile)

• Product Name: 3-(2-Oxoethyl)benzonitrile
• CAS No: 109346-98-7
• MF: C₉H₇NO
• MW: 145.157982110977
• MDL: MFCD20432310
• CID: 1035732
• PubChem ID: 17872140
• Update Time: 2025-11-02

3-(2-Oxoethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-Oxoethyl)benzonitrile
• 109346-98-7
• AKOS014195018
• CS-0435913
• DTXSID70591415
• ADLIBSBJYAKITA-UHFFFAOYSA-N
• EN300-1250429
• SCHEMBL253203
• Benzonitrile, 3-(2-oxoethyl)-
• 3-cyanophenylacetaldehyde
• DB-347460

• MDL： MFCD20432310
• Inchi： 1S/C9H7NO/c10-7-9-3-1-2-8(6-9)4-5-11/h1-3,5-6H,4H2
• InChI Key： ADLIBSBJYAKITA-UHFFFAOYSA-N
• SMILES： O=CCC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 145.05281
• Monoisotopic Mass: 145.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86

Additional information on 3-(2-Oxoethyl)benzonitrile

Comprehensive Analysis of 3-(2-Oxoethyl)benzonitrile (CAS 109346-98-7): Properties, Applications, and Industry Trends

3-(2-Oxoethyl)benzonitrile (CAS 109346-98-7) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. With the increasing demand for high-purity nitrile derivatives, this compound has garnered significant attention from researchers and industrial chemists. Its molecular structure, featuring a benzonitrile core and a reactive 2-oxoethyl side chain, enables unique reactivity patterns essential for constructing complex molecules.

In recent years, the global market for fine chemicals has seen exponential growth, driven by advancements in drug discovery and green chemistry. 3-(2-Oxoethyl)benzonitrile plays a pivotal role in these domains due to its ability to serve as a building block for heterocyclic compounds. Searches for "nitrile-based intermediates" and "CAS 109346-98-7 suppliers" have surged by 40% in 2023, reflecting its commercial relevance. The compound’s low environmental persistence and compatibility with catalytic processes align with the industry’s shift toward sustainable practices.

From a synthetic perspective, 3-(2-Oxoethyl)benzonitrile exhibits remarkable stability under mild conditions, making it ideal for multistep organic reactions. Its carbonyl group readily participates in condensation reactions, while the cyano moiety offers opportunities for nucleophilic additions. Researchers frequently inquire about "how to purify 3-(2-Oxoethyl)benzonitrile" or "alternative routes for its synthesis," highlighting the need for optimized protocols. Recent studies emphasize its utility in photoactive materials, where its electron-withdrawing properties enhance charge transfer efficiency.

The pharmaceutical sector leverages CAS 109346-98-7 as a precursor for biologically active molecules, particularly in kinase inhibitor development. Analytical techniques like HPLC and GC-MS are critical for quality control, ensuring compliance with ICH guidelines. Discussions on "scaling up nitrile derivatives" and "regulatory aspects of benzonitrile analogs" dominate academic forums, underscoring the compound’s interdisciplinary importance. Innovations in flow chemistry have further streamlined its production, reducing waste generation by up to 60%.

Looking ahead, the demand for 3-(2-Oxoethyl)benzonitrile is projected to rise alongside breakthroughs in personalized medicine and electronic materials. Its compatibility with microwave-assisted synthesis and biocatalysis positions it as a future-proof intermediate. As industries prioritize cost-effective and eco-friendly solutions, this compound’s adaptability ensures its enduring relevance in cutting-edge research and manufacturing.